Cas no 214599-78-7 (Benzonitrile, 4-(dihexadecylamino)-)

• Product Name: Benzonitrile, 4-(dihexadecylamino)-
• CAS No: 214599-78-7
• MF: C₃₉H₇₀N₂
• MW: 566.986511707306
• CID: 1401308
• PubChem ID: 71358261
• Update Time: 2025-04-20

Benzonitrile, 4-(dihexadecylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(dihexadecylamino)-
• 4-(dihexadecylamino)benzonitrile
• DTXSID40782277
• 214599-78-7

• Inchi： 1S/C39H70N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-35-41(39-33-31-38(37-40)32-34-39)36-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-34H,3-30,35-36H2,1-2H3
• InChI Key： KCGZZAQRLLTJFQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 566.5543
• Monoisotopic Mass: 566.55390024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 31
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03